3-Cyclopropoxy-5-methoxybenzoic acid

• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-methoxybenzoic acid
• InChI: InChI=1S/C11H12O4/c1-14-9-4-7(11(12)13)5-10(6-9)15-8-2-3-8/h4-6,8H,2-3H2,1H3,(H,12,13)
• InChI Key: CQXZWTKPHWLEIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)OC2CC2

Description

3-Cyclopropoxy-5-methoxybenzoic acid is a benzoic acid derivative featuring a cyclopropoxy group (-O-C3H5) at the 3-position and a methoxy group (-OCH3) at the 5-position of the aromatic ring. The methoxy group, an electron-donating substituent, modulates electronic properties, affecting acidity and interaction with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-methoxybenzoic acid typically involves the following steps:

Preparation of 3-methoxybenzoic acid: This can be achieved through the methylation of 3-hydroxybenzoic acid using dimethyl sulfate or methyl iodide in the presence of a base such as potassium carbonate.

Formation of 3-methoxybenzoyl chloride: The 3-methoxybenzoic acid is then converted to its corresponding acid chloride using thionyl chloride or oxalyl chloride.

Industrial Production Methods

Industrial production methods for 3-Cyclopropoxy-5-methoxybenzoic acid are not well-documented in the literature. the general principles of large-scale organic synthesis, such as optimization of reaction conditions, use of continuous flow reactors, and purification techniques like crystallization and distillation, would apply.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-methoxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents such as lithium aluminum hydride.

Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an alkaline medium or chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: 3-Cyclopropoxy-5-carboxybenzoic acid.

Reduction: 3-Cyclopropoxy-5-methoxybenzyl alcohol.

Substitution: Various substituted benzoic acids depending on the nucleophile used.

Scientific Research Applications

3-Cyclopropoxy-5-methoxybenzoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It serves as a precursor in the synthesis of biologically active compounds.

Medicine: It is investigated for its potential pharmacological properties.

Industry: It is used in the development of new materials and as an intermediate in the production of agrochemicals.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-methoxybenzoic acid is not well-documented. its effects are likely mediated through interactions with specific molecular targets and pathways. For example, it may act as an inhibitor or activator of certain enzymes or receptors, leading to changes in cellular processes .

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Acidity :

• Electron-withdrawing groups (e.g., Cl in 3-Chloro-5-methoxy-4-propoxybenzoic Acid) enhance acidity by stabilizing the deprotonated carboxylate ion . In contrast, electron-donating groups (e.g., methoxy in 3-cyclopropoxy-5-methoxybenzoic acid) may reduce acidity.
• The cyclopropoxy group’s electronic effects are complex: while the oxygen atom donates electrons, the strained cyclopropane ring may introduce partial electron withdrawal.

Solubility and Reactivity: Methoxycarbonyl groups (e.g., in 3-Methoxycarbonyl-5-methylbenzoic acid) improve solubility in organic solvents due to polarity . The cyclopropoxy group’s compact structure may balance lipophilicity and polarity.

Biological and Industrial Relevance :

• Halogenated derivatives (e.g., 3-Chloro-5-methoxy-4-propoxybenzoic Acid) are utilized as pharmaceutical reference standards, highlighting their role in quality control .
• The cyclopropoxy group’s unique geometry may confer advantages in drug design, such as metabolic stability or target binding.

Research Findings and Implications

• Steric and Electronic Modulation : The cyclopropoxy group’s strain may hinder rotational freedom, affecting conformational preferences in synthesis or binding interactions.
• Synthetic Challenges: Introducing cyclopropoxy groups requires specialized reagents (e.g., cyclopropanol derivatives), increasing synthetic complexity compared to simpler ethers like propoxy .
• Environmental and Safety Considerations : Handling benzoic acid derivatives demands stringent safety protocols (e.g., PPE, waste segregation), as emphasized for 3-Chloro-5-methoxy-4-propoxybenzoic Acid .